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Compound Name:
furylmethyl)benzamide

cat. No.: B2916719

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Amino-N-(2-furylmethyl)benzamide is a chemical compound with potential applications in
pharmaceutical research and development. This technical guide provides a summary of its
known chemical properties. However, a comprehensive review of publicly available scientific
literature and chemical databases reveals a significant gap in experimental data concerning its
synthesis, purification, spectral characteristics, and biological activity. This document outlines
the available information and highlights areas requiring further investigation.

Chemical Properties

While experimental data is limited, basic chemical properties of 3-Amino-N-(2-
furylmethyl)benzamide have been reported by various chemical suppliers. These properties
are summarized in the tables below.

Identification
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Property Value Citation

3-Amino-N-(furan-2-

IUPAC Name _
ylmethyl)benzamide

CAS Number 923526-76-5 [1]

Molecular Formula C12H12N202 [1]
NC1=CC=CC(C(NCC2=CC=C

SMILES [1]

02)=0)=C1

Physicochemical Properties

Property Value Citation
Molecular Weight 216.24 g/mol [1]
Topological Polar Surface Area

(TPSA) 68.26 A2 [1]

logP (Predicted) 1.7918 [1]
Hydrogen Bond Donors 2 [1]
Hydrogen Bond Acceptors 3 [1]
Rotatable Bonds 3 [1]

Note: The logP value is a computational prediction and has not been experimentally verified.

Experimental Data

A thorough search of scientific databases and literature reveals a notable absence of published
experimental data for 3-Amino-N-(2-furylmethyl)benzamide. The following sections detail the
specific data that is currently unavailable.

Physical Properties

» Melting Point: No experimentally determined melting point has been reported.

» Boiling Point: No experimentally determined boiling point has been reported.
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e Solubility: Specific solubility data in common laboratory solvents (e.g., water, ethanol,
DMSO, DMF) is not available. General guidance from suppliers suggests selecting an
appropriate solvent based on the product's characteristics.[2]

Spectral Data

No publicly available experimental spectral data (*H NMR, 13C NMR, IR, Mass Spectrometry)
for 3-Amino-N-(2-furylmethyl)benzamide could be located. This information is crucial for
structural confirmation and quality control.

Synthesis and Purification

Detailed experimental protocols for the synthesis and purification of 3-Amino-N-(2-
furylmethyl)benzamide are not described in the reviewed literature. While general methods
for the synthesis of benzamide derivatives are known, a specific, validated protocol for this
compound is not available.

Biological Activity and Mechanism of Action

There is no published research on the biological activity, mechanism of action, or any
associated signaling pathways of 3-Amino-N-(2-furylmethyl)benzamide. Its structural
features, containing a benzamide and a furan moiety, are present in various biologically active
molecules, suggesting potential for pharmacological investigation. However, without
experimental data, any discussion of its potential therapeutic applications would be purely
speculative.

Logical Workflow for Future Research

Given the lack of available data, a logical workflow for the characterization of 3-Amino-N-(2-
furylmethyl)benzamide is proposed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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